6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate

• IUPAC Name: [6-[[5-(2-ethylbutanoylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] 4-chloro-3-nitrobenzoate
• InChI: InChI=1S/C21H19ClN4O7S2/c1-3-11(4-2)18(28)23-20-24-25-21(35-20)34-10-13-8-16(27)17(9-32-13)33-19(29)12-5-6-14(22)15(7-12)26(30)31/h5-9,11H,3-4,10H2,1-2H3,(H,23,24,28)
• InChI Key: GXKNWDPYMYXXMZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=NN=C(S1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC(=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C21H19ClN4O7S2
• Molecular Weight: 539.0 g/mol
• CAS No.: 877641-89-9

Description

6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate is a useful research compound. Its molecular formula is C21H19ClN4O7S2 and its molecular weight is 538.97. The purity is usually 95%.
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Scientific Research Applications

Nitric Oxide Synthase Inhibition

Two families of heterocycles, including thiadiazolines and pyrazolines, have been synthesized to explore their inhibitory activities against different isoforms of nitric oxide synthase (NOS). Thiadiazolines showed a preferential inhibition towards the neuronal isoform of NOS, with one compound exhibiting significant inhibitory potency. Pyrazolines, on the other hand, demonstrated better inhibition of inducible NOS, highlighting the potential for these compounds in research applications targeting NOS-related pathways and diseases (Arias et al., 2018).

Antioxidant and Anticancer Activity

Triazolo-thiadiazoles have been investigated for their in vitro antioxidant properties and anticancer activity, particularly against hepatocellular carcinoma (HepG2) cells. These compounds exhibited dose-dependent cytotoxic effects, suggesting their potential as therapeutic agents for cancer treatment due to their ability to induce apoptosis in cancer cells (Sunil et al., 2010).

Antimicrobial Agents

A series of triazolothiadiazoles bearing pyrazole were synthesized and demonstrated appreciable antimicrobial activity against various bacterial and fungal strains. Some compounds showed marked inhibition of microbial growth, nearly equal to standard treatments, indicating their usefulness in developing new antimicrobial agents (Reddy et al., 2010).

Fungicidal Activity

Compounds with thiadiazole structures were prepared as potential fungicides and tested against rice sheath blight, a significant disease affecting rice crops. Some of these compounds exhibited high fungicidal activity, showing promise for agricultural applications to protect crops from fungal diseases (Chen et al., 2000).

Anti-Helicobacter Pylori Activity

Novel thiadiazole derivatives were synthesized and evaluated for their activity against Helicobacter pylori, a bacterium linked to the development of gastric ulcers and cancer. The compounds demonstrated significant inhibitory activity, offering a potential avenue for treating H. pylori infections (Mohammadhosseini et al., 2009).